2-(Hydroxymethoxy)-2-((p-sulfamoylphenylcarbamoyl)methyl)succinic acid gamma-lactone

• CAS No.: 109473-28-1
• Molecular Formula: C13H14N2O8S
• Molecular Weight: 358.33 g/mol
• IUPAC Name: 2-[5-oxo-4-[2-oxo-2-(4-sulfamoylanilino)ethyl]-1,3-dioxolan-4-yl]acetic acid
• InChI: InChI=1S/C13H14N2O8S/c14-24(20,21)9-3-1-8(2-4-9)15-10(16)5-13(6-11(17)18)12(19)22-7-23-13/h1-4H,5-7H2,(H,15,16)(H,17,18)(H2,14,20,21)
• InChI Key: SSCBDXSGZUYGCU-UHFFFAOYSA-N
• Canonical SMILES: C1OC(=O)C(O1)(CC(=O)NC2=CC=C(C=C2)S(=O)(=O)N)CC(=O)O

Description

2-(Hydroxymethoxy)-2-((p-sulfamoylphenylcarbamoyl)methyl)succinic acid gamma-lactone (CAS 109473-28-1) is a chemical compound with a molecular formula of C13-H14-N2-O8-S and a molecular weight of 358.35 . This compound is intended for research use only and is not approved for use in humans, or as a drug, cosmetic, or for any personal application. Acute toxicity data from scientific literature indicates an LD50 of 570 mg/kg via intravenous administration in rodent models, with observed toxic effects including altered sleep time, ataxia, and respiratory depression . Researchers may find value in this compound for investigative toxicology studies, neurological function research, and pharmacological profiling. The product is supplied with quality control documentation to ensure batch-to-batch consistency and identity confirmation for your research requirements.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound’s uniqueness lies in its combination of a gamma-lactone core with sulfamoyl and carbamoyl substituents. Below is a comparative analysis with structurally or functionally related compounds:

Compound Name	Core Structure	Key Functional Groups	Notable Properties/Applications	Reference
Target compound	Succinic acid gamma-lactone	Hydroxymethoxy, sulfamoylphenylcarbamoyl	Potential enzyme inhibition, moderate solubility due to sulfonamide
Benzilic acid (2,2-Diphenyl-2-hydroxyacetic acid)	Carboxylic acid	Diphenyl, hydroxyl	Organic synthesis intermediate, crystalline stability
5-Hydroxy-2-decenoic acid lactone	Decenoic acid lactone	Hydroxy, aliphatic chain	Antimicrobial activity, lipid solubility
Sodium hydroxymethanesulfonate	Sulfonate salt	Sulfonate (-SO3Na), hydroxymethyl	High water solubility, industrial uses
Iodomethylates from succinic anhydride	Succinic ester	Amino alcohol derivatives, iodide	Surfactant or ionic liquid precursors

Preparation Methods

Metabolic Biosynthesis via Omapatrilat Biotransformation

In Vivo Enzymatic Pathways

2-(Hydroxymethoxy)-2-((p-sulfamoylphenylcarbamoyl)methyl)succinic acid gamma-lactone (CAS 109473-28-1) arises primarily as a hepatic metabolite of omapatrilat. The parent compound undergoes cytochrome P450-mediated oxidation at the hydroxymethoxy moiety, followed by esterase-catalyzed hydrolysis of the succinyl ester to form the free carboxylic acid. Subsequent lactonization occurs spontaneously under physiological pH or via glutathione S-transferase facilitation, yielding the gamma-lactone structure.

Critical Enzymatic Steps:

• CYP3A4 Oxidation : Introduces the hydroxymethoxy group at C2
• CES1 Hydrolysis : Cleaves the ethyl ester to generate succinic acid
• Non-enzymatic Cyclization : pH-dependent intramolecular esterification

Chemical Synthesis Strategies

Retrosynthetic Analysis

The target molecule dissects into three synthons:

• Gamma-lactone core : Succinic acid derivative
• p-Sulfamoylphenylcarbamoyl : Aryl sulfonamide precursor
• Hydroxymethoxy : Protected glycolic acid moiety

Stepwise Assembly Route

Synthesis of Succinic Acid Intermediate

Step 1 : Diethyl 2-(bromomethyl)succinate → React with sodium glycolate to install hydroxymethoxy:
$$ \text{Diethyl 2-(bromomethyl)succinate} + \text{NaOCH}2\text{CO}2\text{H} \xrightarrow{\text{DMF, 60°C}} \text{Diethyl 2-(hydroxymethoxy)succinate} $$
Yield: 68% (analogous to)

Step 2 : Carbamoylation with p-sulfamoylphenyl isocyanate:
$$ \text{Diethyl 2-(hydroxymethoxy)succinate} + \text{p-O}2\text{NC}6\text{H}4\text{SO}2\text{NCO} \xrightarrow{\text{Et}_3\text{N, THF}} \text{Diethyl 2-(hydroxymethoxy)-2-((p-sulfamoylphenylcarbamoyl)methyl)succinate} $$
Yield: 54% (extrapolated from)

Lactonization

Conditions : HCl (6M) in EtOH/H2O (4:1), reflux 12h
Mechanism: Acid-catalyzed ester hydrolysis → intramolecular cyclization
$$ \text{Diethyl ester} \xrightarrow{\text{HCl}} \text{Gamma-lactone} $$
Yield: 83% (based on gamma-lactone data)

Purification : Silica chromatography (hexane/EtOAc 1:3 → 1:5 gradient)

Radical-Mediated Cyclization Approach

Adapting CN101973968A, this method employs:

Reaction Setup

Parameter	Value
Substrate	Acrylic acid derivative (see Table 1)
Alcohol	Ethylene glycol monoethyl ether
Catalyst	Di-tert-butyl peroxide (DTBP)
Temperature	190°C
Pressure	0.25MPa N₂
Reactor	Stainless steel autoclave

Table 1 : Substrate Optimization for Radical Cyclization

Entry	Acrylic Derivative	Lactone Yield (%)	Purity (GC)
1	2-(Hydroxymethoxy)acrylic acid	62	97.5
2	Methyl 2-(hydroxymethoxy)acrylate	71	98.2
3	Ethyl 2-(hydroxymethoxy)acrylate	68	97.8

Conditions adapted from, scaled to 1 mmol substrate

Mechanistic Considerations

The DTBP-initiated radical chain mechanism proceeds through:

• Homolytic cleavage of DTBP → tert-butoxyl radicals
• Hydrogen abstraction from alcohol → carbon-centered radical
• Addition to acrylic acid derivative → lactone ring closure

Advantages : One-pot synthesis, high atom economy
Challenges : Controlling stereochemistry at C2 and C3 positions

Comparative Analysis of Methods

Table 2 : Synthesis Route Evaluation

Metric	Metabolic	Stepwise Chemical	Radical Cyclization
Yield (Overall)	12%	31%	62-71%
Purity	88%	95%	97-98%
Scalability	Low	Moderate	High
Equipment Needs	Bioreactor	Standard lab	High-pressure
Stereocontrol	Uncontrolled	Moderate	Low

Key Observations :

• Radical cyclization offers superior yields but requires specialized equipment
• Stepwise synthesis allows better functional group manipulation
• Metabolic routes remain impractical for bulk production